Cas no 1215365-92-6 (N-(1,3-benzothiazol-2-yl)-N-[3-(morpholin-4-yl)propyl]thiophene-2-carboxamide hydrochloride)

• Product Name: N-(1,3-benzothiazol-2-yl)-N-[3-(morpholin-4-yl)propyl]thiophene-2-carboxamide hydrochloride
• CAS No: 1215365-92-6
• MF: C₁₉H₂₂ClN₃O₂S₂
• MW: 423.979880809784
• CID: 5473123
• PubChem ID: 18581592
• Update Time: 2025-10-30

N-(1,3-benzothiazol-2-yl)-N-[3-(morpholin-4-yl)propyl]thiophene-2-carboxamide hydrochloride Chemical and Physical Properties

Names and Identifiers

• F2736-0020
• AKOS026682485
• N-(1,3-BENZOTHIAZOL-2-YL)-N-[3-(MORPHOLIN-4-YL)PROPYL]THIOPHENE-2-CARBOXAMIDE HYDROCHLORIDE
• N-(1,3-benzothiazol-2-yl)-N-(3-morpholin-4-ylpropyl)thiophene-2-carboxamide;hydrochloride
• 1215365-92-6
• N-(benzo[d]thiazol-2-yl)-N-(3-morpholinopropyl)thiophene-2-carboxamide hydrochloride
• N-(1,3-benzothiazol-2-yl)-N-[3-(morpholin-4-yl)propyl]thiophene-2-carboxamide hydrochloride

• Inchi： 1S/C19H21N3O2S2.ClH/c23-18(17-7-3-14-25-17)22(9-4-8-21-10-12-24-13-11-21)19-20-15-5-1-2-6-16(15)26-19;/h1-3,5-7,14H,4,8-13H2;1H
• InChI Key： LHPNKWHTJXJGHB-UHFFFAOYSA-N
• SMILES： Cl.S1C2C=CC=CC=2N=C1N(C(C1=CC=CS1)=O)CCCN1CCOCC1

Computed Properties

• Exact Mass: 423.0841970g/mol
• Monoisotopic Mass: 423.0841970g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 27
• Rotatable Bond Count: 6
• Complexity: 476
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 102Ų

Additional information on N-(1,3-benzothiazol-2-yl)-N-[3-(morpholin-4-yl)propyl]thiophene-2-carboxamide hydrochloride

CAS No. 1215365-92-6: N-(1,3-benzothiazol-2-yl)-N-[3-(morpholin-4-yl)propyl]thiophene-2-carboxamide hydrochloride

N-(1,3-benzothiazol-2-yl)-N-[3-(morpholin-4-yl)propyl]thiophene-2-carboxamide hydrochloride is a complex organic compound with the CAS registry number 1215365-92-6. This compound belongs to the class of heterocyclic compounds and is characterized by its unique structure, which includes a benzothiazole ring, a thiophene moiety, and a morpholine group. The presence of these functional groups makes it a versatile molecule with potential applications in various fields, including pharmaceuticals, agrochemicals, and materials science.

The benzothiazole ring in the molecule is known for its aromatic stability and ability to participate in various chemical reactions. It has been extensively studied for its role in fluorescence sensing and as a building block in organic synthesis. The thiophene moiety adds electron-rich character to the molecule, enhancing its reactivity in certain chemical transformations. Morpholine, on the other hand, is a saturated heterocyclic amine that contributes to the molecule's solubility and bioavailability.

Recent studies have highlighted the potential of this compound as a promising candidate in drug discovery. Its structure allows for modulation of pharmacokinetic properties, making it an attractive target for researchers exploring new therapeutic agents. For instance, modifications to the morpholine group have shown promise in improving the compound's half-life and reducing toxicity.

In terms of synthesis, this compound can be prepared through a multi-step process involving coupling reactions and cyclization. The use of microwave-assisted synthesis has been reported to significantly enhance reaction efficiency and yield. Researchers have also explored green chemistry approaches to minimize environmental impact during its production.

The compound's application extends beyond pharmaceuticals. Its unique electronic properties make it suitable for use in organic electronics, such as field-effect transistors (FETs) and light-emitting diodes (LEDs). Recent advancements in nanotechnology have further expanded its potential as a component in advanced materials with tailored optical and electrical properties.

From an environmental perspective, understanding the degradation pathways of this compound is crucial for assessing its ecological impact. Studies have shown that under specific conditions, such as UV irradiation or microbial action, the compound undergoes degradation into less complex molecules. This knowledge is vital for developing sustainable practices in its production and disposal.

In conclusion, CAS No. 1215365-92-6 represents a significant advancement in organic chemistry with diverse applications across multiple disciplines. Its structural complexity offers numerous opportunities for further research and development. As scientific understanding continues to grow, this compound is poised to play an increasingly important role in both academic and industrial settings.